Cas no 14460-58-3 (1,2,5-Oxadiazole-3-acetic acid)

• Product Name: 1,2,5-Oxadiazole-3-acetic acid
• CAS No: 14460-58-3
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 3751931
• PubChem ID: 15273136
• Update Time: 2025-04-22

1,2,5-Oxadiazole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-acetic acid
• DTXSID401305394
• AKOS006386056
• furazanacetic acid
• 14460-58-3

• Inchi： 1S/C4H4N2O3/c7-4(8)1-3-2-5-9-6-3/h2H,1H2,(H,7,8)
• InChI Key： BBFVJISYTBRRPV-UHFFFAOYSA-N
• SMILES： O1N=CC(CC(=O)O)=N1

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans